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Compound of Interest

Compound Name: 4-(Methylsulfonyl)phenol

An In-depth Technical Guide to 4-(Methylsulfonyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Methylsulfonyl)phenol, also known as 4-hydroxyphenyl methyl sulfone, is an organic
compound with the chemical formula C7HsOsS. It belongs to the class of aromatic sulfones,
which are characterized by a sulfonyl functional group attached to two carbon atoms, in this
case, a methyl group and a phenyl group. This whitepaper provides a comprehensive overview
of the discovery, history, synthesis, properties, and applications of 4-(Methylsulfonyl)phenol,
with a focus on its relevance to researchers and professionals in the fields of chemistry and
drug development.

Historical Context

While the precise date and discoverer of 4-(Methylsulfonyl)phenol are not clearly
documented in readily available historical records, its emergence is intrinsically linked to the
broader development of sulfone chemistry in the late 19th and early 20th centuries. The
synthesis of aryl sulfones, in general, became a subject of interest for organic chemists
exploring the oxidation of thioethers and the sulfonylation of aromatic compounds. Early
investigations into the oxidation of thioanisole derivatives, the direct precursors to methyl
phenyl sulfones, laid the groundwork for the eventual synthesis of hydroxylated analogues like
4-(Methylsulfonyl)phenol. The functional group's stability and its ability to act as a key
structural motif in various organic molecules have sustained its relevance in synthetic and
medicinal chemistry.
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Physicochemical Properties

4-(Methylsulfonyl)phenol is a tan to pink-brown crystalline powder at room temperature.[1] A
summary of its key physicochemical properties is presented in the table below.

Property Value Reference
Molecular Formula C7Hs03S [1]
Molecular Weight 172.20 g/mol [1]

CAS Number 14763-60-1 [11[2]
Melting Point 90-95 °C [1]

Boiling Point 272.52 °C (estimate) [1]

Density 1.3692 g/cm3 (estimate) [1]

pKa 7.83 (at 25 °C) [1]

Water Solubility Slight [1]
Solubility DMSO, Methanol [1]

Synthesis and Experimental Protocols

The most prevalent and well-documented method for the synthesis of 4-
(Methylsulfonyl)phenol is the oxidation of its precursor, 4-(methylthio)phenol. This
transformation can be achieved using various oxidizing agents. Below are detailed protocols for
two common methods.

Oxidation of 4-(Methylthio)phenol

The logical workflow for the synthesis of 4-(Methylsulfonyl)phenol from 4-(Methylthio)phenol
is depicted in the following diagram.
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Caption: General workflow for the synthesis of 4-(Methylsulfonyl)phenol via oxidation.

Experimental Protocol 1: Oxidation with Oxone®

This protocol details the synthesis of 4-(Methylsulfonyl)phenol using Oxone® (potassium
peroxymonosulfate) as the oxidizing agent.[1]

Materials:

e 4-(Methylthio)phenol
e Oxone®

» Ethanol

o Water

o Ethyl acetate

e Brine

e Magnesium sulfate

Procedure:
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e Dissolve 4-(methylthio)phenol (0.50 g, 3.2 mmol) in ethanol (10.0 mL).
e Add water (10.0 mL) to the solution at room temperature.

e Add Oxone® (0.99 g, 6.5 mmol) portion-wise to the stirred solution.

« Stir the reaction mixture for 18 hours at room temperature.

» Partition the mixture between ethyl acetate and water.

o Separate the organic layer and wash it with brine.

e Dry the organic layer over magnesium sulfate and filter.

o Concentrate the filtrate under reduced pressure to yield 4-(Methylsulfonyl)phenol as a
semi-solid. (Yield: 96%)

Experimental Protocol 2: Oxidation with Sodium Periodate

This protocol outlines the synthesis using sodium periodate as the oxidant.

Materials:

4-(Methylthio)phenol

e Sodium periodate

e Aqueous methanol (30%)

e Water

o Diethyl ether

 Silica gel

e Chloroform

e Methanol
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Procedure:

e Dissolve 4-(methylthio)phenol (7.0 g, 0.05 mol) in 30% aqueous methanol (100 ml) and cool
to 0° C.

¢ Add a solution of sodium periodate (10.7 g, 0.05 mol) to the mixture and stir for 30 minutes.
o Add water (500 ml) and remove the resulting precipitate by filtration.

o Cool the filtrate to 4° C and add another portion of sodium periodate (10.7 g, 0.05 mol).

« Stir the suspension for 48 hours.

¢ Add a final portion of sodium periodate (5.35 g, 0.025 mol) and stir for an additional 18
hours.

* Remove the precipitate by filtration and extract the filtrate with diethyl ether.

o Evaporate the ether to dryness and purify the residue by silica gel column chromatography
using a 9:1 chloroform:methanol eluent to give the final product.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 4-(Methylsulfonyl)phenol. Below
is a summary of available spectroscopic data.

Spectroscopic Technique Key Data Points

Data available in public databases such as
PubChem.

13C NMR

Spectra have been recorded and are available
in databases. Key absorptions are expected for
the O-H, aromatic C-H, C=C, S=0, and C-O

bonds.

Infrared (IR) Spectroscopy

M Spect try (MS) LC-MS data shows a calculated m/z of 173.0 for
ass Spectrometr
P Y [M+H]*, with a measured value matching this.[1]
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Applications in Research and Drug Development

4-(Methylsulfonyl)phenol serves as a valuable building block in the synthesis of various
pharmaceutical compounds. Its bifunctional nature, possessing both a nucleophilic hydroxyl
group and an electron-withdrawing sulfonyl group, allows for diverse chemical modifications.

Signaling Pathway Relevance

4-(Methylsulfonyl)phenol is a key reagent in the synthesis of molecules targeting specific
signaling pathways. For instance, it is used to create GPR119 agonists and glucokinase
activators, which are relevant in the treatment of metabolic disorders.
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Caption: Role of 4-(Methylsulfonyl)phenol in synthesizing compounds for metabolic disorder
research.
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Its documented applications include:

e GPR119 Agonists: It is a reagent in the synthesis of pyrazolo[3,4-d]pyrimidine derivatives
which act as G protein-coupled receptor 119 (GPR119) agonists.[1] GPR119 is a target for
the treatment of type 2 diabetes and obesity.

e Glucokinase Activators: The compound is also utilized in the synthesis of novel 2-(pyridine-2-
yl)-1H-benzimidazole derivatives that are potent glucokinase activators.[1] Glucokinase plays
a crucial role in glucose homeostasis, making its activators a therapeutic strategy for type 2
diabetes.

Conclusion

4-(Methylsulfonyl)phenol is a versatile chemical intermediate with established utility in
organic synthesis, particularly in the development of therapeutic agents. While its specific
historical discovery remains to be precisely pinpointed, its chemical properties and synthetic
accessibility have cemented its role in modern medicinal chemistry. The detailed protocols and
data presented in this guide offer a valuable resource for researchers and professionals
working with this compound, facilitating its application in the discovery and development of new
pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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